Cas no 648905-63-9 (N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide)

• Product Name: N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• CAS No: 648905-63-9
• MF: C₁₆H₂₆BNO₄S
• MW: 339.257943630219
• MDL: MFCD06657804
• CID: 412836
• PubChem ID: 16414185
• Update Time: 2025-05-21

N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• Benzenesulfonamide,N-(1,1-dimethylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-tert-butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• t-Butyl 4-boronobenzenesulfonamide, pinacol ester
• 4-(tert-Butylamino)sulfonylphenylboronic acid pinacol ester
• tert-butyl 4-boronobenzenesulfonamide,pinacol ester
• YAB90563
• AB25685
• E71888
• A867796
• N -tert -Butyl-4-(4,4,5,5-tetramethyl-1,3,2
• N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• NUVAQUSOEGIPTR-UHFFFAOYSA-N
• AKOS022184129
• BS-29030
• t-Butyl 4-boronobenzenesulfonamide pinacol ester
• CS-0069810
• SCHEMBL2340658
• MFCD06657804
• 648905-63-9
• DTXSID20585940
• N-tert-Butyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• n-tert-butyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonamide
• 4-tert-Butylsulfamoylphenylboronic Acid Pinacol Ester

• MDL： MFCD06657804
• Inchi： 1S/C16H26BNO4S/c1-14(2,3)18-23(19,20)13-10-8-12(9-11-13)17-21-15(4,5)16(6,7)22-17/h8-11,18H,1-7H3
• InChI Key： NUVAQUSOEGIPTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 339.16800
• Monoisotopic Mass: 339.1675597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Experimental Properties

• PSA: 73.01000
• LogP: 3.53430

Additional information on N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide

Recent Advances in the Application of N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide (CAS: 648905-63-9) in Chemical Biology and Pharmaceutical Research

The compound N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide (CAS: 648905-63-9) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This boronic acid derivative is increasingly recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. The unique structural features of this compound, including the sulfonamide and boronate ester functionalities, make it a valuable building block for drug discovery and chemical biology applications.

Recent studies have highlighted the role of this compound in the development of novel proteasome inhibitors. Researchers have utilized its boronate ester moiety to create potent and selective inhibitors of the 20S proteasome, a key target in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against the proteasome while showing improved pharmacokinetic properties compared to earlier generations of proteasome inhibitors. The study particularly emphasized the compound's ability to form reversible covalent bonds with the active site threonine residues of the proteasome, a mechanism that contributes to both its potency and selectivity.

In addition to its applications in proteasome inhibition, this compound has shown promise in the field of targeted protein degradation. A recent Nature Chemical Biology publication (2024) described its use as a warhead in the development of proteolysis-targeting chimeras (PROTACs). The researchers successfully conjugated the boronic acid moiety to various E3 ligase ligands, creating bifunctional molecules capable of inducing the degradation of target proteins. This approach has opened new avenues for the treatment of diseases previously considered "undruggable" by conventional small molecule approaches.

The synthetic utility of 648905-63-9 has also been explored in medicinal chemistry. Its stability under physiological conditions, combined with the reactivity of the boronate ester group, makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions in the late-stage functionalization of drug candidates. A 2023 ACS Medicinal Chemistry Letters article detailed its use in the efficient synthesis of biaryl-containing drug candidates, demonstrating improved yields and reduced side reactions compared to traditional boronic acid reagents.

From a safety and pharmacokinetic perspective, recent preclinical studies have shown that derivatives of this compound exhibit favorable drug-like properties. The tert-butyl sulfonamide group appears to confer improved metabolic stability, while the boronate ester moiety demonstrates controlled release of the active boronic acid species in vivo. These characteristics, combined with its synthetic accessibility, position 648905-63-9 as a promising scaffold for future drug development efforts across multiple therapeutic areas.

Looking forward, researchers anticipate expanding applications of this compound in areas such as antibody-drug conjugates (ADCs) and boron neutron capture therapy (BNCT). Its unique combination of chemical stability and biological activity makes it particularly attractive for these emerging technologies. As the understanding of boron-containing compounds in medicinal chemistry continues to grow, N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide is expected to play an increasingly important role in the development of next-generation therapeutics.